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Compound of Interest

Compound Name: WAY-658494

Cat. No.: B10815888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WAY-658494, identified by its IUPAC name ethyl (2E)-{(5E)-5-[(5-methyl-2-

thienyl)methylene]-4-oxo-1,3-thiazolidin-2-ylidene}ethanoate, has emerged as a molecule of

interest within the scientific community. This technical guide provides a comprehensive

overview of the available information regarding its discovery and synthesis, tailored for

professionals in drug development and chemical research.

Core Compound Data
A summary of the fundamental properties of WAY-658494 is presented below, compiled from

publicly available chemical supplier data.

Property Value

CAS Number 1351358-93-4

Molecular Formula C₁₃H₁₃NO₃S₂

Molecular Weight 295.38 g/mol

IUPAC Name

ethyl (2E)-{(5E)-5-[(5-methyl-2-

thienyl)methylene]-4-oxo-1,3-thiazolidin-2-

ylidene}ethanoate
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Discovery and Biological Activity: An Overview
Detailed information regarding the specific discovery and the full biological profile of WAY-
658494 is not extensively documented in readily accessible scientific literature under its "WAY-
658494" designation. Chemical vendors classify it as an "active molecule," suggesting it has

demonstrated biological effects in screening assays. The structure, featuring a thiazolidinone

core, is a common scaffold in medicinal chemistry known to exhibit a wide range of biological

activities.

The lack of widespread public research on WAY-658494 could indicate it is a compound from

an early-stage drug discovery program that has not been extensively published or that it is

primarily known by a different identifier in scientific literature.

Synthesis Pathway
While a specific, detailed experimental protocol for the synthesis of WAY-658494 is not

available in published literature, a logical retrosynthetic analysis based on its structure allows

for the proposal of a likely synthetic route. The key steps would involve the synthesis of the

core thiazolidinone ring, followed by condensation with a substituted thiophene aldehyde.

A generalized experimental workflow for the synthesis of similar 2-ylidene-1,3-thiazolidin-4-

ones is outlined below.

General Experimental Workflow for Synthesis
Caption: Proposed general synthetic workflow for WAY-658494.

Experimental Protocols
Based on established chemical principles for the synthesis of analogous compounds, the

following represents a plausible, though not explicitly cited, methodology.

Step 1: Synthesis of the Thiazolidinone Core (e.g., 2-Imino-4-thiazolidinone derivative)

To a solution of a suitable α-haloacetic acid or ester in a polar solvent (e.g., ethanol), add an

equimolar amount of thiourea.
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The reaction mixture is refluxed for several hours until the starting materials are consumed,

as monitored by thin-layer chromatography (TLC).

Upon cooling, the product typically precipitates and can be collected by filtration.

The crude product is then washed with a suitable solvent (e.g., cold water or ethanol) and

dried to yield the 2-imino-4-thiazolidinone core.

Step 2: Knoevenagel Condensation

The synthesized thiazolidinone derivative and an equimolar amount of 5-methyl-2-

thiophenecarboxaldehyde are dissolved in a high-boiling point solvent such as glacial acetic

acid or ethanol.

A catalytic amount of a base, for example, piperidine or sodium acetate, is added to the

mixture.

The reaction is heated to reflux for several hours. The progress of the reaction is monitored

by TLC.

After completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed,

and recrystallized from an appropriate solvent to afford the purified final product, WAY-
658494.

Signaling Pathways and Mechanism of Action
Due to the limited public information, the specific signaling pathways modulated by WAY-
658494 and its precise mechanism of action have not been elucidated in available scientific

literature. The thiazolidinone scaffold is known to interact with a variety of biological targets. To

illustrate a hypothetical mechanism of action common for this class of compounds, a

generalized signaling pathway diagram is provided below. This is a representative example and

is not confirmed for WAY-658494.
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Caption: Hypothetical signaling pathway for a thiazolidinone-based compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10815888?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Further research and publication are required to definitively establish the discovery context,

detailed synthetic protocols, and the biological and pharmacological profile of WAY-658494.

The information presented here is based on available chemical data and established principles

of medicinal chemistry and provides a foundational guide for researchers interested in this

molecule.

To cite this document: BenchChem. [Unveiling WAY-658494: A Deep Dive into Its Discovery
and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815888#way-658494-discovery-and-synthesis-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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